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Compound of Interest

Compound Name: ML 145

Cat. No.: B15602883 Get Quote

This technical support center is designed to assist researchers, scientists, and drug

development professionals in effectively utilizing ML145 in their experiments. Here you will find

troubleshooting guides and frequently asked questions (FAQs) to address common challenges,

particularly those related to solubility.

Frequently Asked Questions (FAQs)
Q1: What is ML145 and what is its primary mechanism of action?

A1: ML145 is a potent and selective competitive antagonist of the human G protein-coupled

receptor 35 (GPR35).[1][2][3] It exhibits high selectivity for GPR35 over other receptors like

GPR55.[4][5] ML145 functions by blocking the signaling pathways activated by GPR35.[3][4]

The receptor is known to couple with G proteins such as Gαi/o and Gα12/13, and its activation

can influence downstream pathways like MAPK/ERK and AKT.[4][6] A key mechanism of

ML145 is the inhibition of β-arrestin recruitment to the GPR35 receptor.[3]

It is important to note that the designation "ML145" has also been associated with a non-

competitive allosteric inhibitor of the Rho family small GTPase, CDC42.[7] Please verify the

CAS number (1164500-72-4 for the GPR35 antagonist) and intended target of your compound

before proceeding with your experiments.[2][8][9] This guide focuses on ML145 as the GPR35

antagonist.

Q2: What is the recommended solvent for dissolving ML145?
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A2: The most commonly recommended solvent for dissolving ML145 is dimethyl sulfoxide

(DMSO).[4][8]

Q3: How should I prepare and store ML145 stock solutions?

A3: It is recommended to prepare a concentrated stock solution of ML145 in anhydrous DMSO,

for example, at a concentration of 10 mM.[1][2][4] To avoid repeated freeze-thaw cycles, which

can degrade the compound, it is best to aliquot the stock solution into single-use volumes.[1][4]

For long-term storage (months), store the solid powder at -20°C.[8] Once dissolved in DMSO,

store the aliquots at -80°C for up to six months or at -20°C for shorter periods (up to one

month).[1][2] Some sources indicate that ML145 solutions can be unstable, so preparing fresh

solutions for each experiment is ideal.[5]

Q4: My ML145 powder is not dissolving in DMSO. What should I do?

A4: If you are having trouble dissolving ML145 powder in DMSO, consider the following

troubleshooting steps:

Ensure sufficient solvent: Check that you are using an adequate volume of DMSO for the

desired concentration.

Gentle warming: Warming the solution in a 37°C water bath can help increase solubility.[4]

Vortexing or sonication: Vigorous mixing by vortexing or using a sonicator can aid in the

dissolution process.[4]

Q5: I observe precipitation when I dilute my ML145 DMSO stock solution into an aqueous

medium. How can I prevent this?

A5: ML145 has low solubility in aqueous solutions, and precipitation upon dilution of a DMSO

stock is a common issue.[4] Here are several strategies to mitigate this:

Lower the final concentration: Your final working concentration of ML145 might be too high.

Try using a more dilute solution.[4]

Optimize the dilution method: Add the DMSO stock solution to your aqueous buffer dropwise

while vortexing or stirring vigorously to ensure rapid mixing.[4]
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Pre-warm the aqueous buffer: Warming your cell culture medium or buffer to 37°C before

adding the DMSO stock can help.[4]

Increase the final DMSO concentration: While high concentrations of DMSO can be toxic to

cells, a final concentration of up to 0.5% (v/v) is often tolerated and can help maintain ML145

solubility.[4] Always include a vehicle control with the same final DMSO concentration in your

experiments.

Use a surfactant or protein-containing medium: If compatible with your experimental design,

the presence of proteins (like those in fetal bovine serum, FBS) or a small amount of a

biocompatible surfactant can help stabilize the compound in solution.[4]

Data Presentation
Table 1: Physicochemical Properties of ML145

Property Value

Chemical Formula C24H22N2O5S2

Molecular Weight 482.57 g/mol [1]

Appearance Solid powder[1]

CAS Number 1164500-72-4[2][8][9]

Table 2: ML145 Solubility

Solvent Maximum Concentration

DMSO ≥ 10 mM[1][2]

Aqueous Buffers Low solubility[4]

Note: Solubility can vary between batches and suppliers.[4]
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Protocol 1: Preparation of a 10 mM ML145 Stock
Solution in DMSO
Materials:

ML145 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Allow the ML145 powder vial to equilibrate to room temperature before opening to prevent

condensation.[4]

Weigh out the desired amount of ML145 powder. To prepare 1 mL of a 10 mM stock solution,

you will need 4.826 mg of ML145.

Transfer the weighed powder into a sterile, light-protecting microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Tightly cap the tube and vortex at high speed for 1-2 minutes, or until the powder is

completely dissolved.[1] Visually inspect the solution to ensure no particles are present.

If dissolution is difficult, briefly sonicate the vial or warm it to 37°C.[4]

Aliquot the 10 mM stock solution into smaller, single-use volumes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[1][2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/pdf/ML145_Technical_Support_Center_Troubleshooting_Solubility_and_Experimental_Use.pdf
https://www.benchchem.com/pdf/Preparing_ML145_Stock_Solution_in_DMSO_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/ML145_Technical_Support_Center_Troubleshooting_Solubility_and_Experimental_Use.pdf
https://www.benchchem.com/pdf/Preparing_ML145_Stock_Solution_in_DMSO_Application_Notes_and_Protocols.pdf
https://probechem.com/products_ML145.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

10 mM ML145 stock solution in DMSO

Sterile cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes or a 96-well plate for dilutions

Pipettes and sterile filter tips

Procedure:

Thaw a single-use aliquot of the 10 mM ML145 DMSO stock solution.

To minimize precipitation, it is recommended to perform a serial dilution. For example, to

prepare a 1 mM intermediate stock, dilute the 10 mM stock solution 1:10 in cell culture

medium (e.g., add 10 µL of 10 mM ML145 to 90 µL of medium).[1]

Prepare the final working solutions by further diluting the stock or intermediate solution in

pre-warmed cell culture medium. For a 10 µM working solution, you can perform a 1:1000

dilution of the 10 mM stock by adding 1 µL of the stock to 999 µL of medium.[1] This results

in a final DMSO concentration of 0.1%.

When diluting, add the ML145 solution to the medium dropwise while gently vortexing to

ensure rapid and uniform mixing.[4]

Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium as

was used for the highest concentration of the ML145 working solution.[1]

Use the freshly prepared working solution immediately in your cell-based assay.
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Caption: Simplified GPR35 signaling pathway and the inhibitory action of ML145.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15602883?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting ML145 Solubility Issues

Start:
ML145 Solubility Issue

Is the DMSO stock clear?

Precipitation observed upon
dilution in aqueous media?

Optimize Dilution Method:
- Add stock dropwise to pre-warmed (37°C) media

- Vortex during addition

Yes

Yes

Troubleshoot Stock Preparation:
- Use sufficient anhydrous DMSO

- Vortex/Sonicate
- Gently warm to 37°C

No

Lower final ML145 concentration

Increase final DMSO % (up to 0.5%)
(Include vehicle control)

Consider additives if compatible:
- Serum (FBS)
- Surfactants

Solution Clear:
Proceed with Experiment

Click to download full resolution via product page

Caption: A workflow for troubleshooting common solubility problems with ML145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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